Cas no 849928-39-8 (2-Amino-1-(3-fluorophenyl)ethanol hydrochloride)

• Product Name: 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride
• CAS No: 849928-39-8
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• CID: 891224
• PubChem ID: 71464108
• Update Time: 2025-11-06

2-Amino-1-(3-fluorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride
• 2-AMINO-1-(3-FLUORO-PHENYL)-ETHANOL HCL
• 2-Amino-1-(3-fluorophenyl)ethanol HCl
• 849928-39-8
• DTXSID00855890
• 2-amino-1-(3-fluorophenyl)ethanol;hydrochloride
• AKOS016012035
• 2-Amino-1-(3-fluorophenyl)ethan-1-ol--hydrogen chloride (1/1)

• Inchi： 1S/C8H10FNO.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H
• InChI Key： WKSRRMYMQDUSBG-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(CN)O

Computed Properties

• Exact Mass: 191.05100
• Monoisotopic Mass: 191.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.32010

Additional information on 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride

Comprehensive Overview of 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride (CAS No. 849928-39-8)

2-Amino-1-(3-fluorophenyl)ethanol hydrochloride (CAS No. 849928-39-8) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its fluorophenyl and aminoethanol functional groups, has garnered attention due to its potential role in drug discovery and development. Researchers are increasingly exploring its utility in designing novel therapeutic agents, particularly in the fields of neurology and cardiology.

The molecular structure of 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride features a 3-fluorophenyl ring attached to an ethanolamine backbone, which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, making it suitable for various experimental protocols. The presence of the fluorine atom introduces unique electronic effects, which can influence binding affinity and metabolic stability in biological systems.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride has surged, driven by their prominence in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it can improve bioavailability and reduce off-target effects. This compound’s CAS No. 849928-39-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the trending topics in pharmaceutical science is the development of small-molecule modulators for G-protein-coupled receptors (GPCRs). Given its structural features, 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride is being investigated as a potential scaffold for GPCR-targeted therapies. Researchers are also examining its role in synthesizing chiral intermediates, which are critical for producing enantiomerically pure drugs.

From a synthetic chemistry perspective, 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride serves as a versatile building block. Its amino alcohol functionality allows for further derivatization, enabling the creation of diverse chemical libraries. This adaptability aligns with the growing interest in fragment-based drug discovery, where small, well-characterized molecules are used to construct larger, more complex structures.

Environmental and regulatory considerations are also shaping the discourse around compounds like 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride. As the pharmaceutical industry moves toward green chemistry principles, there is a push to optimize synthetic routes for this compound to minimize waste and energy consumption. Researchers are exploring catalytic methods and biocatalysis as sustainable alternatives to traditional synthesis.

In summary, 2-Amino-1-(3-fluorophenyl)ethanol hydrochloride (CAS No. 849928-39-8) represents a valuable tool for drug discovery and chemical synthesis. Its unique properties and applications align with current trends in medicinal chemistry, GPCR research, and sustainable synthesis. As scientific advancements continue, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.